Cas no 614731-25-8 (4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride)

• Product Name: 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride
• CAS No: 614731-25-8
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 1069310
• PubChem ID: 22248562
• Update Time: 2025-08-04

4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride
• 4-(3-methoxyphenoxymethyl)piperidine hydrochloride
• AG-L-33953
• CTK7A9902
• MolPort-003-992-980
• SureCN1475028
• 4-[(3-methoxyphenoxy)methyl]piperidine;hydrochloride
• 614731-25-8
• 4-((3-Methoxyphenoxy)methyl)piperidine hydrochloride
• AKOS015845949
• CS-0454207
• 4-[(3-Methoxyphenoxy)methyl]piperidinehydrochloride
• 4-((3-methoxyphenoxy)methyl)piperidine hcl
• SCHEMBL1475028
• DTXSID70623846
• 4-[(3-Methoxyphenoxy)methyl]piperidine--hydrogen chloride (1/1)
• 4-[(3-Methoxyphenoxy)methyl]piperidine HCl

• MDL： MFCD09879199
• Inchi： 1S/C13H19NO2.ClH/c1-15-12-3-2-4-13(9-12)16-10-11-5-7-14-8-6-11;/h2-4,9,11,14H,5-8,10H2,1H3;1H
• InChI Key： FLKYYGZCSQYOOI-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)OC)CC1CCNCC1

Computed Properties

• Exact Mass: 257.1182566g/mol
• Monoisotopic Mass: 257.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride

Introduction to 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride (CAS No. 614731-25-8)

4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 614731-25-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of a 3-methoxyphenoxy moiety in its structure introduces unique pharmacophoric features that contribute to its potential therapeutic applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation and administration in pharmaceutical settings. This solubility profile is crucial for ensuring effective drug delivery and bioavailability, which are critical factors in the development of new therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential roles in treating various diseases, including neurological disorders, cardiovascular conditions, and infectious diseases. The structural features of 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its interaction with biological targets. The 3-methoxyphenoxy group can serve as a key pharmacophore, facilitating binding to specific enzymes or receptors involved in disease pathways. For instance, studies have shown that piperidine derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases. The hydrochloride salt form further enhances the compound's ability to interact with these targets by improving its pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development and optimizing their structures for improved efficacy and reduced side effects. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process, making compounds like this one more accessible for therapeutic applications.

The synthesis of 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for structural modifications that can enhance its biological activity.

Pharmacological studies on 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride have revealed promising results in preclinical models. These studies have demonstrated its potential as an inhibitor of specific enzymes and receptors relevant to various diseases. For example, preliminary data suggest that this compound may exhibit inhibitory effects on tyrosine kinases, which are overactive in many types of cancer. Additionally, its interaction with other therapeutic targets has been explored, indicating its broad therapeutic potential.

The development of novel drug candidates like 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride is a complex process that involves extensive characterization at both chemical and biological levels. High-resolution spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm the structural integrity of the compound. Biological assays are conducted to evaluate its potency, selectivity, and pharmacokinetic properties. These comprehensive studies provide essential insights into the compound's behavior in vitro and in vivo, guiding further optimization efforts.

The role of 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride in drug discovery is further underscored by its potential to serve as a scaffold for designing new analogs with enhanced properties. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity and reduce any observed toxicity. This approach leverages the known pharmacophoric features of piperidine derivatives while introducing novel modifications based on structural optimization principles.

In conclusion, 4-[(3-Methoxyphenoxy)methyl]piperidine hydrochloride (CAS No. 614731-25-8) represents a significant advancement in pharmaceutical chemistry with considerable therapeutic potential. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable candidate for further exploration in treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.